Cas no 203866-14-2 ((2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid
• CAS No: 203866-14-2
• MF: C₁₀H₁₆FNO₄
• MW: 233.236746788025
• MDL: MFCD06796085
• CID: 92340
• PubChem ID: 12043048
• Update Time: 2025-04-18

(2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboxylic acid
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-fluoro-2-pyrrolidinecarboxylic Acid
• N-Boc-trans-4-fluoro-L-proline
• (2S,4R)-1-Boc-4-fluoro-2-pyrrolidinecarboxylic Acid
• Boc-trans-4-Fluoro-L-proline
• N-(TERT-BUTOXYCARBONYL)-(2S,4R)-4-FLUOROPROLINE
• N-BOC-(4S,2R)-4-FLUORO-2-PYRROLIDINECARBOXYLIC ACID
• (2S,?4R)?-4-?Fluoro-1,?2-?pyrrolidinedicarboxy?lic Acid tert-Butyl Ester
• (2S,4R)-4-Fluoropyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (4R)-1-(tert-butoxycarbonyl)-4-fluoro-L-proline
• 1-(tert-butoxycarbonyl)-(4R)-fluoropyrrolidine-(2S)-carboxylic acid
• trans-4-Fluoro-L-proline,N-BOC protected
• N-(tert-Butoxycarbonyl)-trans-4-fluoro-L-proline
• (2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid
• C10H16FNO4
• (2S,4R)-1-(tert-Butoxycarbonyl)-4-fluoropyrrolidine-2-carboyxlic acid
• (2S,4R)-4-flu
• (2S，4R)-4-Fluoro-1，2-pyrrolidinedicarboxylic Acid tert-Butyl Ester

• MDL： MFCD06796085
• Inchi： 1S/C10H16FNO4/c1-10(2,3)16-9(15)12-5-6(11)4-7(12)8(13)14/h6-7H,4-5H2,1-3H3,(H,13,14)/t6-,7+/m1/s1
• InChI Key： YGWZXQOYEBWUTH-RQJHMYQMSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 233.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3

Experimental Properties

• Color/Form: solid
• Density: 1.24
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 346℃/760mmHg
• Flash Point: 163℃
• Refractive Index: -69 ° (C=1, MeOH)
• PSA: 66.84000
• LogP: 1.35640
• Solubility: Not determined
• Optical Activity: [α]22/D -65.0±5°, c = 1 in chloroform

(2S,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropyrrolidine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38